Cas no 106782-78-9 (2-Amino-3-methoxybenzamide)

• Product Name: 2-Amino-3-methoxybenzamide
• CAS No: 106782-78-9
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• MDL: MFCD09753573
• CID: 824180
• PubChem ID: 18536571
• Update Time: 2025-06-11

2-Amino-3-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-methoxybenzamide
• 3-Methoxy-2-aminobenzamide
• 3-Methoxy-2-aminoben
• 2-Amino-3-methoxy-benzamide
• 2-Amino-m-anisamide
• 3-methoxyanthranilamide
• 3-Methoxy-anthranilsaeureamid
• Benzamide,2-amino-3-methoxy
• 106782-78-9
• CS-0205683
• F15887
• DB-111876
• BS-26079
• Z1198223462
• Benzamide, 2-amino-3-methoxy-
• MFCD09753573
• KTSGITANKLIJRS-UHFFFAOYSA-N
• DTXSID10594900
• 2-Amino-m-anisamide; 2-Amino-3-methoxy-benzamide;
• AKOS006327343
• SCHEMBL165834

• MDL： MFCD09753573
• Inchi： 1S/C8H10N2O2/c1-12-6-4-2-3-5(7(6)9)8(10)11/h2-4H,9H2,1H3,(H2,10,11)
• InChI Key： KTSGITANKLIJRS-UHFFFAOYSA-N
• SMILES： COC1C(N)=C(C(=O)N)C=CC=1

Computed Properties

• Exact Mass: 166.07400
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 78.3Ų

Experimental Properties

• Density: 1.236±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 139-141 ºC
• Solubility: Slightly soluble (1.6 g/l) (25 º C),
• PSA: 79.33000
• LogP: 1.84170

2-Amino-3-methoxybenzamide Security Information

• Storage Condition：-20°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-Amino-3-methoxybenzamide

2-Amino-3-Methoxybenzamide: A Comprehensive Overview

2-Amino-3-methoxybenzamide, also known by its CAS number 106782-78-9, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and material sciences. This compound has garnered attention due to its unique chemical properties and potential for use in advanced molecular designs. Recent studies have highlighted its role in drug discovery, particularly in the development of bioactive molecules targeting specific therapeutic areas.

The molecular structure of 2-amino-3-methoxybenzamide consists of an aromatic benzene ring substituted with an amino group at position 2 and a methoxy group at position 3, along with a benzamide moiety. This configuration imparts the compound with interesting electronic and steric properties, making it a valuable building block in organic synthesis. Researchers have explored its ability to act as a precursor for more complex molecules, leveraging its reactivity under various synthetic conditions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-amino-3-methoxybenzamide. For instance, methodologies involving microwave-assisted synthesis and catalytic cross-coupling reactions have been reported, offering improved yields and reduced reaction times. These innovations not only enhance the scalability of production but also pave the way for its broader application in industrial settings.

In the pharmaceutical industry, 2-amino-3-methoxybenzamide has shown promise as a lead compound for developing bioactive agents. Studies have demonstrated its potential as an inhibitor of certain enzymes and receptors, which are implicated in various diseases such as cancer and neurodegenerative disorders. Preclinical research has highlighted its ability to modulate cellular pathways, underscoring its potential as a therapeutic candidate.

Beyond pharmacology, this compound has found utility in agrochemicals, where it serves as an intermediate in the synthesis of pesticides and herbicides. Its ability to interact with biological systems makes it a valuable asset in developing eco-friendly agricultural solutions. Recent research has focused on optimizing its application to minimize environmental impact while maintaining efficacy.

The material sciences sector has also benefited from the unique properties of 2-amino-3-methoxybenzamide. It has been employed as a precursor for advanced materials such as polymers and nanoparticles, which exhibit enhanced mechanical and electronic properties. These materials hold potential for applications in electronics, sensors, and energy storage systems.

In conclusion, 2-amino-3-methoxybenzamide, with its CAS number 106782-78-9, stands out as a multifaceted compound with diverse applications across multiple disciplines. Its chemical versatility and recent advancements in synthesis and application underscore its importance in contemporary research and development efforts.